N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C21H20N4/c1-14-9-10-18(11-15(14)2)24-20-12-16(3)23-21-19(13-22-25(20)21)17-7-5-4-6-8-17/h4-13,24H,1-3H3
• InChI Key: HQJLOJARRXJMFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=CC(=NC3=C(C=NN23)C4=CC=CC=C4)C)C
• Molecular Formula: C21H20N4
• Molecular Weight: 328.4 g/mol

Description

“N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine” is a compound that belongs to the class of organic compounds known as pyrazolo [3,4-d]pyrimidines. These are aromatic heterocyclic compounds containing a pyrazolo [3,4-d]pyrimidine ring system.

Synthesis Analysis

The synthesis of pyrazolo [3,4-d]pyrimidines has been reported to be done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. Another synthetic approach involves the use of acid-catalysed chemo-selective C-4 substitution of 7H -pyrrolo [2,3- d ]pyrimidine ring with various amines.

Scientific Research Applications

Crystal Structure Analysis

N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine and its derivatives have been extensively studied for their crystal structures. For example, a related compound, N-(4-chlorophenyl)-5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidin-2-amine, was synthesized and its crystal structure revealed molecules forming inversion dimers via pairs of N—H⋯N hydrogen bonds, packed into layers by π-stacking interactions between aromatic systems of neighboring molecules. This structural arrangement could provide insights into the molecular interactions and stability of similar compounds, including N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (Repich, Orysyk, Savytskyi, & Pekhnyo, 2017).

Synthesis and Reactivity

The synthesis and reactivity of pyrazolo[1,5-a]pyrimidine derivatives, including those related to N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, have been explored. For instance, 7-amino-5-tert-butyl-2-methylpyrazolo[1,5-a]pyrimidine and its derivatives were synthesized, with their structures confirmed through various spectroscopic methods. These studies contribute to the understanding of the synthetic routes and potential chemical modifications of N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, enabling the development of new compounds with desired properties (Portilla, Quiroga, de la Torre, Cobo, Low, & Glidewell, 2006).

Potential Biological Activities

Derivatives of pyrazolo[1,5-a]pyrimidine, similar to N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine, have shown a range of biological activities. For example, certain pyrazolopyrimidine derivatives demonstrated moderate anticancer activity. These findings indicate the potential for N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine and its analogs to possess biological activities that could be further explored for therapeutic applications (Lu Jiu-fu et al., 2015).

Mechanism of Action

Target of Action

N-(3,4-dimethylphenyl)-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine is a pyrazole-bearing compound . Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . They have been found to interact with various targets, such as Leishmania aethiopica clinical isolate and Plasmodium berghei .

Mode of Action

The compound interacts with its targets, leading to significant changes in their function. For instance, one of the synthesized pyrazole derivatives displayed superior antipromastigote activity . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of the compound .

Pharmacokinetics

It’s worth noting that the synthetic methodologies used in preparing pyrazole derivatives often aim to improve druglikeness and adme-tox properties .

Result of Action

The compound’s action results in significant antileishmanial and antimalarial effects. For instance, the compound displayed superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei .